Cas no 1421443-11-9 (1-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-3-(thiophen-2-yl)urea)

• Product Name: 1-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-3-(thiophen-2-yl)urea
• CAS No: 1421443-11-9
• MF: C₁₇H₁₆N₄OS
• MW: 324.400141716003
• CID: 5402241
• Update Time: 2025-07-16

1-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-3-thiophen-2-ylurea
• 1-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-3-(thiophen-2-yl)urea

• Inchi： 1S/C17H16N4OS/c22-17(20-16-4-2-10-23-16)19-13-7-5-12(6-8-13)14-11-18-15-3-1-9-21(14)15/h2,4-8,10-11H,1,3,9H2,(H2,19,20,22)
• InChI Key： QGJNMSRRGHUAJY-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C2N3CCCC3=NC=2)C=C1)C(NC1SC=CC=1)=O

Additional information on 1-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-3-(thiophen-2-yl)urea

Comprehensive Overview of 1-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-3-(thiophen-2-yl)urea (CAS No. 1421443-11-9)

The compound 1-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-3-(thiophen-2-yl)urea, identified by its CAS No. 1421443-11-9, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex architecture, featuring a pyrrolo[1,2-a]imidazole core and a thiophene moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy in recent years.

In the context of current trends, the search for novel small-molecule inhibitors has become a hot topic, especially with the rise of personalized medicine and targeted therapies. The pyrrolo[1,2-a]imidazole scaffold, present in this compound, is known for its versatility in interacting with biological targets, making it a frequent subject of structure-activity relationship (SAR) studies. Additionally, the incorporation of a thiophene ring enhances the compound's ability to engage in π-π stacking interactions, a critical feature for binding to protein kinases.

One of the most frequently asked questions in online searches revolves around the synthetic routes for such complex heterocycles. The synthesis of 1-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-3-(thiophen-2-yl)urea typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and urea formation. These methods are often optimized for yield and purity, as impurities can significantly affect the compound's biological activity. Researchers also explore green chemistry approaches to minimize environmental impact, aligning with the growing demand for sustainable practices in pharmaceutical manufacturing.

The pharmacokinetic properties of this compound are another area of intense investigation. Its solubility, permeability, and metabolic stability are critical factors that determine its suitability as a drug candidate. Computational tools, such as molecular docking and QSAR modeling, are frequently employed to predict these properties, saving time and resources in the drug development process. These techniques are particularly relevant given the increasing reliance on artificial intelligence (AI) in drug discovery, a trend that has dominated recent scientific discourse.

From a therapeutic perspective, the 1-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-3-(thiophen-2-yl)urea has shown promise in preclinical studies for its ability to modulate specific signaling pathways. For instance, its potential as an angiogenesis inhibitor could make it valuable in treating diseases characterized by abnormal blood vessel formation, such as certain cancers and age-related macular degeneration. These findings are often highlighted in discussions about next-generation therapeutics, a term frequently searched by professionals in the field.

In summary, 1-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-3-(thiophen-2-yl)urea (CAS No. 1421443-11-9) represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, positions it as a compound of significant interest. As research continues to uncover its full potential, this molecule may well become a cornerstone in the development of innovative treatments for a range of diseases.